1-[2-(Methylamino)ethyl]pyrrolidine-2,5-dione hydrochloride

Specification

• CAS No.: 1864074-00-9
• Molecular Formula: C7H13ClN2O2
• Molecular Weight: 192.64 g/mol
• IUPAC Name: 1-[2-(methylamino)ethyl]pyrrolidine-2,5-dione;hydrochloride
• Standard InChI: InChI=1S/C7H12N2O2.ClH/c1-8-4-5-9-6(10)2-3-7(9)11;/h8H,2-5H2,1H3;1H
• Standard InChI Key: STNDKWMNFKLKDW-UHFFFAOYSA-N
• SMILES: CNCCN1C(=O)CCC1=O.Cl
• Canonical SMILES: CNCCN1C(=O)CCC1=O.Cl

Introduction

Chemical Properties and Structural Characteristics

1-[2-(Methylamino)ethyl]pyrrolidine-2,5-dione hydrochloride possesses distinctive chemical and physical properties that influence its behavior in various applications. Table 1 provides a comprehensive overview of its physicochemical characteristics.

Table 1: Physicochemical Properties of 1-[2-(Methylamino)ethyl]pyrrolidine-2,5-dione hydrochloride

Property	Value
Chemical Formula	C₇H₁₃ClN₂O₂
Molecular Weight	192.65 g/mol
CAS Number	1864074-00-9
MDL Number	MFCD28125942
PubChem CID	86262320
Physical Appearance	Powder
IUPAC Name	1-[2-(methylamino)ethyl]pyrrolidine-2,5-dione; hydrochloride
Standard InChI	InChI=1S/C7H12N2O2.ClH/c1-8-4-5-9-6(10)2-3-7(9)11;/h8H,2-5H2,1H3;1H
InChI Key	STNDKWMNFKLKDW-UHFFFAOYSA-N
SMILES	CNCCN1C(=O)CCC1=O.Cl
Storage Temperature	Room Temperature

The molecule contains a pyrrolidine ring with two carbonyl groups at positions 2 and 5, forming a succinimide structure. The nitrogen of the pyrrolidine ring is attached to an ethyl chain, which is further connected to a methylamino group. This structure endows the compound with specific chemical characteristics that influence its reactivity patterns.

The presence of the hydrochloride salt form enhances its water solubility compared to its free base counterpart, which is a crucial consideration for various applications, particularly in biological systems. The compound's stability is generally good under standard laboratory conditions, though it may be sensitive to strong oxidizing agents.

Applications and Research Significance

1-[2-(Methylamino)ethyl]pyrrolidine-2,5-dione hydrochloride, like other pyrrolidine derivatives, has several potential applications in scientific research and chemical synthesis.

Building Block in Organic Synthesis

The compound can serve as a valuable building block in organic synthesis due to its functional groups that allow for further transformations. The succinimide moiety can undergo various reactions including:

• Nucleophilic ring-opening reactions

• Reduction to corresponding pyrrolidines

• Functionalization of the carbonyl groups

The methylamino group provides an additional site for chemical modifications, making this compound versatile in the synthesis of more complex molecules.

Analytical Chemistry

The structural features of this compound may make it useful in certain analytical applications. Related compounds such as N-hydroxysuccinimidyl (NHS)-containing reagents have been used for the analysis of amino-containing compounds. These reagents demonstrate relatively high reactivity under mild conditions, a property that might be relevant to 1-[2-(Methylamino)ethyl]pyrrolidine-2,5-dione hydrochloride as well.

Comparison with Structurally Related Compounds

Understanding the relationship between 1-[2-(Methylamino)ethyl]pyrrolidine-2,5-dione hydrochloride and structurally similar compounds provides insight into its potential chemical behavior and applications.

N-Methylsuccinimide

N-Methylsuccinimide (CAS: 1121-07-9) is a simpler structural analog without the methylaminoethyl side chain. This compound is a metabolite of N-methyl-2-pyrrolidone (NMP) and has been used as a biomarker for NMP exposure. It has also been employed as a model compound in density-functional theory (DFT) calculations to investigate enolization mechanisms.

Key differences:

• Simpler structure than 1-[2-(Methylamino)ethyl]pyrrolidine-2,5-dione hydrochloride

• Different physical properties (melting point: 61-70°C)

• Different reactivity profile due to absence of the methylaminoethyl chain

1-(2-(Ethylamino)ethyl)pyrrolidine-2,5-dione hydrochloride

This compound (CAS: 1864015-60-0) differs only in having an ethyl group rather than a methyl group attached to the amino nitrogen. This subtle structural difference can affect properties such as:

• Slightly higher molecular weight (206.67 g/mol)

• Potentially different binding interactions in biological systems

• Possibly altered solubility and partition coefficient

N-(2-Aminoethyl)maleimide

N-(2-Aminoethyl)maleimide (CAS: 125923-10-6) and its hydrochloride salt (CAS: 134272-64-3) are structural analogs containing a maleimide group instead of a succinimide group. The key difference is the presence of a carbon-carbon double bond in the five-membered ring, which significantly alters its reactivity:

• More reactive in Michael addition reactions

• Used as a cross-linking agent

• Applied in the preparation of MMP-2 sensitive nanosystems

Table 2: Comparison of 1-[2-(Methylamino)ethyl]pyrrolidine-2,5-dione hydrochloride with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Difference	Notable Application
1-[2-(Methylamino)ethyl]pyrrolidine-2,5-dione hydrochloride	C₇H₁₃ClN₂O₂	192.65	Reference compound	Building block in organic synthesis
N-Methylsuccinimide	C₅H₇NO₂	113.11	Lacks aminoethyl chain	Biomarker for NMP exposure
1-(2-(Ethylamino)ethyl)pyrrolidine-2,5-dione hydrochloride	C₈H₁₅ClN₂O₂	206.67	Ethyl vs. methyl on amino group	Similar to reference compound
N-(2-Aminoethyl)maleimide hydrochloride	C₆H₉ClN₂O₂	176.60	Contains C=C in the ring	Cross-linking agent

Current Research and Future Directions

Exploration of Biological Activities

Related pyrrolidine derivatives have demonstrated various biological activities, suggesting potential areas for investigation:

• Antibacterial and antifungal properties

• Antiproliferative effects

• Enzyme inhibition studies

• Neuroprotective activities

Application in Chemical Biology

The reactive functional groups in 1-[2-(Methylamino)ethyl]pyrrolidine-2,5-dione hydrochloride suggest potential applications in chemical biology, such as:

• Development of chemical probes for protein labeling

• Bioconjugation techniques

• Crosslinking studies